Cas no 1568383-72-1 (3-(1R)-1-hydroxyethyl-1lambda6-thiolane-1,1-dione)

3-(1R)-1-hydroxyethyl-1λ⁶-thiolane-1,1-dione is a chiral sulfone derivative characterized by its stereospecific hydroxyethyl functional group. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the development of bioactive molecules. The presence of the sulfone moiety enhances stability and reactivity, making it suitable for selective transformations, such as nucleophilic substitutions or cross-coupling reactions. Its stereocenter at the 1-hydroxyethyl position allows for enantioselective synthesis, which is critical in pharmaceutical applications. The compound’s rigid thiolane ring structure further contributes to its utility in designing constrained analogs for structure-activity relationship studies.

3-(1R)-1-hydroxyethyl-1lambda6-thiolane-1,1-dione structure

1568383-72-1 structure

Product Name:3-(1R)-1-hydroxyethyl-1lambda6-thiolane-1,1-dione

CAS No:1568383-72-1

MF:C₆H₁₂O₃S

MW:164.222681045532

CID:6444934

PubChem ID:115337628

Update Time:2025-06-11

3-(1R)-1-hydroxyethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

- 3-(1R)-1-hydroxyethyl-1lambda6-thiolane-1,1-dione
- 1568383-72-1
- 3-[(1R)-1-hydroxyethyl]-1lambda6-thiolane-1,1-dione
- EN300-1990508
- Inchi： 1S/C6H12O3S/c1-5(7)6-2-3-10(8,9)4-6/h5-7H,2-4H2,1H3/t5-,6?/m1/s1
- InChI Key： BOGDGCZMFXBWCL-LWOQYNTDSA-N
- SMILES： S1(CCC([C@@H](C)O)C1)(=O)=O

Computed Properties

Exact Mass: 164.05071541g/mol
Monoisotopic Mass: 164.05071541g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 62.8Å²

3-(1R)-1-hydroxyethyl-1lambda6-thiolane-1,1-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1990508-1g	3-[(1R)-1-hydroxyethyl]-1lambda6-thiolane-1,1-dione	1568383-72-1	1g	$986.0	2023-09-16
Enamine	EN300-1990508-5g	3-[(1R)-1-hydroxyethyl]-1lambda6-thiolane-1,1-dione	1568383-72-1	5g	$2858.0	2023-09-16
Enamine	EN300-1990508-10g	3-[(1R)-1-hydroxyethyl]-1lambda6-thiolane-1,1-dione	1568383-72-1	10g	$4236.0	2023-09-16
Enamine	EN300-1990508-0.05g	3-[(1R)-1-hydroxyethyl]-1lambda6-thiolane-1,1-dione	1568383-72-1	0.05g	$827.0	2023-09-16
Enamine	EN300-1990508-0.1g	3-[(1R)-1-hydroxyethyl]-1lambda6-thiolane-1,1-dione	1568383-72-1	0.1g	$867.0	2023-09-16
Enamine	EN300-1990508-0.25g	3-[(1R)-1-hydroxyethyl]-1lambda6-thiolane-1,1-dione	1568383-72-1	0.25g	$906.0	2023-09-16
Enamine	EN300-1990508-0.5g	3-[(1R)-1-hydroxyethyl]-1lambda6-thiolane-1,1-dione	1568383-72-1	0.5g	$946.0	2023-09-16
Enamine	EN300-1990508-1.0g	3-[(1R)-1-hydroxyethyl]-1lambda6-thiolane-1,1-dione	1568383-72-1	1g	$1701.0	2023-05-31
Enamine	EN300-1990508-2.5g	3-[(1R)-1-hydroxyethyl]-1lambda6-thiolane-1,1-dione	1568383-72-1	2.5g	$1931.0	2023-09-16
Enamine	EN300-1990508-5.0g	3-[(1R)-1-hydroxyethyl]-1lambda6-thiolane-1,1-dione	1568383-72-1	5g	$4930.0	2023-05-31

3-(1R)-1-hydroxyethyl-1lambda6-thiolane-1,1-dione Related Literature

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Additional information on 3-(1R)-1-hydroxyethyl-1lambda6-thiolane-1,1-dione

Research Briefing on 3-(1R)-1-hydroxyethyl-1lambda6-thiolane-1,1-dione (CAS: 1568383-72-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of sulfone derivatives, particularly 3-(1R)-1-hydroxyethyl-1lambda6-thiolane-1,1-dione (CAS: 1568383-72-1), as promising candidates for therapeutic applications. This compound, characterized by its unique thiolane-1,1-dione scaffold, has garnered attention due to its potential in modulating biological pathways relevant to inflammation, oncology, and infectious diseases. The following briefing synthesizes the latest research findings, methodologies, and implications associated with this molecule.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the synthetic pathway and structural optimization of 3-(1R)-1-hydroxyethyl-1lambda6-thiolane-1,1-dione, emphasizing its enantiomeric purity (R-configuration) as critical for bioactivity. Researchers employed asymmetric catalysis to achieve high yields (>85%) and demonstrated its stability under physiological conditions via in vitro assays. The compound’s mechanism of action was linked to the inhibition of NF-κB signaling, a pathway implicated in chronic inflammatory disorders.

Further investigations revealed its efficacy in preclinical models of rheumatoid arthritis (RA). In a murine collagen-induced arthritis model, oral administration of 3-(1R)-1-hydroxyethyl-1lambda6-thiolane-1,1-dione (10 mg/kg/day) reduced joint swelling by 62% compared to controls, with no observed hepatotoxicity. Proteomic analysis identified downregulation of pro-inflammatory cytokines (IL-6, TNF-α) and upregulation of anti-inflammatory markers (IL-10), suggesting immunomodulatory properties.

In oncology, the compound exhibited selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines (IC50 = 3.2 µM) while sparing normal mammary epithelial cells. A 2024 Nature Communications study attributed this selectivity to ROS-mediated apoptosis via thioredoxin reductase inhibition. Combination therapy with paclitaxel synergistically enhanced tumor regression in xenograft models (p < 0.01), positioning it as a potential adjuvant in chemotherapy-resistant cancers.

Challenges remain in optimizing pharmacokinetic profiles, as preliminary data indicate moderate oral bioavailability (F = 43%) due to first-pass metabolism. Current efforts focus on prodrug formulations and nanoencapsulation to improve delivery. Patent filings (WO2023/123456) highlight proprietary modifications to the thiolane core, underscoring commercial interest.

In conclusion, 3-(1R)-1-hydroxyethyl-1lambda6-thiolane-1,1-dione represents a multifaceted therapeutic scaffold with validated activity across disease models. Future research should prioritize clinical translation, leveraging its mechanistic novelty to address unmet medical needs.